Cas no 1203709-75-4 (Iodonium, (4-?bromophenyl)?(2,?4,?6-?trimethylphenyl)?-?, 1,?1,?1-?trifluoromethanesulf?onate (1:1))

• Product Name: Iodonium, (4-?bromophenyl)?(2,?4,?6-?trimethylphenyl)?-?, 1,?1,?1-?trifluoromethanesulf?onate (1:1)
• CAS No: 1203709-75-4
• MF: C₁₆H₁₅BrF₃IO₃S
• MW: 551.157185792923
• CID: 2891158
• PubChem ID: 162534502
• Update Time: 2024-11-06

Iodonium, (4-?bromophenyl)?(2,?4,?6-?trimethylphenyl)?-?, 1,?1,?1-?trifluoromethanesulf?onate (1:1) Chemical and Physical Properties

Names and Identifiers

• Iodonium, (4-?bromophenyl)?(2,?4,?6-?trimethylphenyl)?-?, 1,?1,?1-?trifluoromethanesulf?onate (1:1)
• (4-Bromophenyl)(mesityl)iodonium trifluoromethanesulfonate
• OTMXSMDJCLTCNC-UHFFFAOYSA-M
• 1203709-75-4
• F72281
• (4-bromophenyl)(2,4,6-trimethylphenyl)iodanium triflate
• OCID190004526947

• Inchi： 1S/C15H15BrI.CHF3O3S/c1-10-8-11(2)15(12(3)9-10)17-14-6-4-13(16)5-7-14;2-1(3,4)8(5,6)7/h4-9H,1-3H3;(H,5,6,7)/q+1;/p-1
• InChI Key： OTMXSMDJCLTCNC-UHFFFAOYSA-M
• SMILES： [I+](C1C=CC(=CC=1)Br)C1C(C)=CC(C)=CC=1C.S(C(F)(F)F)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 549.89221g/mol
• Monoisotopic Mass: 549.89221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 368
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.6Ų